2-((5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl)thio)-N-(4-methoxyphenyl)acetamide

• IUPAC Name: 2-[[5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-4-(4-fluorophenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C22H19FN6O4S/c1-33-17-8-4-14(5-9-17)24-20(31)12-34-22-28-27-18(10-15-11-19(30)26-21(32)25-15)29(22)16-6-2-13(23)3-7-16/h2-9,11H,10,12H2,1H3,(H,24,31)(H2,25,26,30,32)
• InChI Key: ZRQJDUVCFDRIBR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2C3=CC=C(C=C3)F)CC4=CC(=O)NC(=O)N4
• Molecular Formula: C22H19FN6O4S
• Molecular Weight: 482.5 g/mol

Description

2-((5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl)thio)-N-(4-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C22H19FN6O4S and its molecular weight is 482.49. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Medicinal Applications

• 2-((5-((2,6-Dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl)thio)-N-(4-methoxyphenyl)acetamide is a compound involved in the synthesis of various heterocyclic compounds with potential medicinal applications. These compounds have been explored for their analgesic and anti-inflammatory activities. Some derivatives demonstrated significant inhibitory activity on COX-2 selectivity, with considerable analgesic and anti-inflammatory effects (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Antitumor Activities

• Research has also explored the antitumor potential of related compounds. Certain derivatives have shown selective antitumor activities, suggesting that these compounds may contribute to the development of new cancer therapies (Jing, 2011).

Antimicrobial and Antibacterial Agents

• Compounds derived from 2-((5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl)thio)-N-(4-methoxyphenyl)acetamide have been investigated for their antimicrobial and antibacterial properties. Novel oxazolidinone analogs, for instance, have shown effectiveness against a variety of clinically important human pathogens (Zurenko et al., 1996).

Imaging and Radioligand Applications

• Some derivatives are used in positron emission tomography (PET) imaging, specifically as selective ligands of the translocator protein (18 kDa). This application is significant in the field of medical imaging and diagnostics (Dollé et al., 2008).

Herbicidal Activities

• The compound and its derivatives have also been explored for potential use in agriculture as herbicides. Some studies have demonstrated that these compounds can effectively control certain types of weeds, indicating their potential utility in crop management (Wu et al., 2011).